BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 6-
Bromo-2-pyridinecarbonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Bromo-2-pyridinecarbonitrile

Cat. No.: B023229

This guide provides immediate, essential safety and logistical information for handling 6-
Bromo-2-pyridinecarbonitrile (CAS No: 122918-25-6). The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
by outlining necessary personal protective equipment, step-by-step operational plans, and
proper disposal methods.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure to 6-Bromo-2-
pyridinecarbonitrile, which is harmful if swallowed, causes skin irritation, serious eye damage,
and may cause respiratory irritation.[1][2]
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Protection Type

Specific
Recommendations

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Inspect
gloves for any signs of
degradation or puncture before
use.[2][3]

To prevent skin contact and
irritation.[2][4]

Eye/Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection. A face shield
may be appropriate in some

workplaces.[2][5]

To protect eyes from dust
particles and splashes,
preventing serious eye
damage.[2][5]

Skin and Body Protection

Laboratory coat. Wear long
pants and closed-toe shoes to

ensure no skin is exposed.[3]

[5]

To protect skin and personal

clothing from contamination.[4]

[5]

Respiratory Protection

Use only in a well-ventilated
area, preferably within a
chemical fume hood.[2][5] If
dust or aerosols may be
generated, a NIOSH/MSHA or
European Standard EN 149
approved respirator (such as a
dust mask type N95) is

necessary.[5]

To prevent inhalation of dust
and subsequent respiratory
tract irritation.[1][2][6]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 6-Bromo-2-pyridinecarbonitrile is essential for

maintaining a safe laboratory environment.

1. Preparation:

e Ensure a chemical fume hood is operational and available.[5]
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» Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

o Gather all necessary PPE and ensure it is in good condition.[3]
e Prepare all necessary equipment and reagents before handling the compound.
2. Handling:

e Conduct all manipulations of 6-Bromo-2-pyridinecarbonitrile within a certified chemical
fume hood to minimize inhalation exposure.[5]

» Avoid the formation of dust and aerosols.[1][5]

» Use appropriate tools (e.g., spatulas) to handle the solid compound.
o Keep the container tightly closed when not in use.[2][5][7]

e Do not eat, drink, or smoke when using this product.[1][2][5]

e Wash hands thoroughly after handling.[1][2][5]

3. Post-Handling:

o Decontaminate all work surfaces and equipment after use.

» Remove and properly dispose of contaminated PPE.

o Store 6-Bromo-2-pyridinecarbonitrile in a cool, dry, and well-ventilated place.[5][7] The
storage container must be tightly sealed.[2][7] It should be stored locked up and isolated
from strong oxidizing agents and strong acids.[5][7]

Disposal Plan

Proper disposal of 6-Bromo-2-pyridinecarbonitrile and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.
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o Waste Collection: Collect all waste materials, including contaminated PPE and disposable
equipment, in a designated and properly labeled hazardous waste container. The container
should be kept closed and stored in a well-ventilated, secure area.

o Disposal Method: Dispose of the chemical waste through a licensed hazardous waste
disposal company.[2][5] Do not let the chemical enter drains.[1] Disposal must be in
accordance with applicable local, state, and federal regulations.[6]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is essential.

o Skin Contact: Take off contaminated clothing immediately.[1] Wash off with soap and plenty
of water for at least 15 minutes.[5] Get medical advice/attention if skin irritation occurs.[2][5]

» Eye Contact: Rinse cautiously with water for several minutes.[2][5] Remove contact lenses, if
present and easy to do. Continue rinsing.[2][5] Immediately call a poison center or doctor.[2]

[5]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][2][5]
Call a poison center or doctor if you feel unwell.[2][5]

 Ingestion: Rinse mouth with water.[1][5] Do NOT induce vomiting.[5] Call a poison center or
doctor immediately.[5]

o Spill Response: Evacuate the area and restrict access. Avoid dust formation.[1][5] Wear
appropriate PPE. Sweep up and shovel the material into a suitable container for disposal.[5]
Ventilate the area and decontaminate the spill site.
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Caption: Workflow for safely handling 6-Bromo-2-pyridinecarbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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6-bromo-2-pyridinecarbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

